Cas no 2490187-98-7 ((R)-1-Hydroxypropane-2-sulfonamide)

• Product Name: (R)-1-Hydroxypropane-2-sulfonamide
• CAS No: 2490187-98-7
• MF: C₃H₉NO₃S
• MW: 139.173459768295
• CID: 6024785
• PubChem ID: 165978139
• Update Time: 2025-08-04

(R)-1-Hydroxypropane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (R)-1-Hydroxypropane-2-sulfonamide
• 2-Propanesulfonamide, 1-hydroxy-, (2R)-
• 2490187-98-7
• EN300-37337535
• (2R)-1-hydroxypropane-2-sulfonamide

• Inchi： 1S/C3H9NO3S/c1-3(2-5)8(4,6)7/h3,5H,2H2,1H3,(H2,4,6,7)/t3-/m1/s1
• InChI Key： UZVBTOYEOSZCEQ-GSVOUGTGSA-N
• SMILES： [C@@H](C)(CO)S(=O)(=O)N

Computed Properties

• Exact Mass: 139.03031432g/mol
• Monoisotopic Mass: 139.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Density: 1.382±0.06 g/cm3(Predicted)
• Boiling Point: 316.7±44.0 °C(Predicted)
• pka: 10.22±0.60(Predicted)

Additional information on (R)-1-Hydroxypropane-2-sulfonamide

Compound (R)-1-Hydroxypropane-2-sulfonamide (CAS No. 2490187-98-7)

(R)-1-Hydroxypropane-2-sulfonamide, with the CAS number 2490187-98-7, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of sulfonamides, which are widely used in pharmaceuticals, agrochemicals, and materials science. The molecule's structure consists of a hydroxyl group (-OH) attached to a propane backbone, with a sulfonamide group (-SO₂-NH₂) at the second carbon position. The (R) configuration indicates the specific stereochemistry of the molecule, which plays a crucial role in its biological activity and chemical reactivity.

Recent studies have highlighted the importance of (R)-1-Hydroxypropane-2-sulfonamide in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Its sulfonamide group is known to form strong hydrogen bonds, making it an ideal candidate for interactions with biological targets such as proteins and nucleic acids. Researchers have explored its potential as a lead compound for treating various diseases, including cancer, inflammation, and infectious diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in tumor growth.

In addition to its pharmaceutical applications, (R)-1-Hydroxypropane-2-sulfonamide has also been investigated for its role in materials science. Its unique chemical structure allows it to act as a versatile building block for synthesizing advanced materials such as polymers and nanoparticles. A recent breakthrough reported in Nature Materials showcased how this compound can be used to create biocompatible polymers with enhanced mechanical properties, making them suitable for tissue engineering applications.

The synthesis of (R)-1-Hydroxypropane-2-sulfonamide involves a multi-step process that typically begins with the preparation of propane sulfonic acid derivatives. Advanced techniques such as asymmetric catalysis have been employed to achieve high enantiomeric excess, ensuring the desired (R) configuration. These methods not only improve yield but also minimize environmental impact, aligning with current green chemistry principles.

From an environmental perspective, understanding the fate and transport of (R)-1-Hydroxypropane-2-sulfonamide in natural systems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, which is promising for its safe disposal and use in sustainable processes. However, further research is needed to assess its long-term effects on aquatic ecosystems and soil microbiota.

In conclusion, (R)-1-Hydroxypropane-2-sulfonamide (CAS No. 2490187-98-7) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations. As research continues to uncover new potentials for this compound, it is expected to make significant contributions to both scientific and industrial sectors.